methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate

• IUPAC Name: methyl 4-[2-(1H-benzimidazol-2-ylsulfanyl)propanoylamino]benzoate
• InChI: InChI=1S/C18H17N3O3S/c1-11(25-18-20-14-5-3-4-6-15(14)21-18)16(22)19-13-9-7-12(8-10-13)17(23)24-2/h3-11H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: QXUWMRFBFKVHBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)OC)SC2=NC3=CC=CC=C3N2
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

Methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate, also known as MBPA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to inhibit the activity of histone deacetylases and the PI3K/Akt/mTOR signaling pathway. In inflammation research, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to inhibit the activity of NF-κB and the production of inflammatory cytokines. In neurodegenerative disorder research, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to protect against oxidative stress by increasing the activity of antioxidant enzymes.
Biochemical and Physiological Effects:
methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to have various biochemical and physiological effects in scientific research. In cancer research, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation research, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to reduce the production of inflammatory cytokines and decrease inflammation. In neurodegenerative disorder research, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to protect against oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate for lab experiments is its ability to selectively target cancer cells without affecting normal cells. This makes it a promising candidate for cancer therapy. Another advantage is its ability to reduce inflammation, which could have potential therapeutic applications in various diseases. One limitation of methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate research include exploring its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate and to optimize its pharmacological properties. Finally, the development of more efficient synthesis methods and formulations could improve the potential of methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate for clinical use.
Conclusion:
In conclusion, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate for clinical use.

Scientific Research Applications

Methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been studied for its potential therapeutic effects in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Inflammation research has shown that methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate can reduce inflammation by inhibiting the production of inflammatory cytokines. In neurodegenerative disorder research, methyl 4-{[2-(1H-benzimidazol-2-ylthio)propanoyl]amino}benzoate has been shown to protect against oxidative stress and improve cognitive function.